Cas no 54804-70-5 (3-(naphthalen-1-yloxy)propan-1-ol)

• Product Name: 3-(naphthalen-1-yloxy)propan-1-ol
• CAS No: 54804-70-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1590792
• PubChem ID: 254516
• Update Time: 2025-07-22

3-(naphthalen-1-yloxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-yloxypropan-1-ol
• SureCN3607496
• 3-(naphthalen-1-yloxy)propan-1-ol
• AC1L5QE7
• AC1Q7CUO
• 3-(1-naphthoxy)propanol
• AC1Q7CUT
• NSC78915
• 1-Propanol, 3-(1-naphthyloxy)-
• NCIOpen2_004219
• T6768945
• SureCN3607496; 3-(naphthalen-1-yloxy)propan-1-ol; AC1L5QE7; AC1Q7CUO; 3-(1-naphthoxy)propanol; AC1Q7CUT; NSC78915; 1-Propanol, 3-(1-naphthyloxy)-; NCIOpen2_004219; T6768945;
• NSC-78915
• SCHEMBL3607496
• DTXSID90291884
• 54804-70-5
• DS-003175
• 1-Propanol, 3-(1-naphthalenyloxy)-
• AKOS008131956
• CCG-295794
• G26090
• Z425795926
• EN300-64798
• CS-0253654

• Inchi： 1S/C13H14O2/c14-9-4-10-15-13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,14H,4,9-10H2
• InChI Key： VYNCQICJXQWJRR-UHFFFAOYSA-N
• SMILES： O(CCCO)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 359.9°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.607
• PSA: 29.46
• LogP: 2.60100

Additional information on 3-(naphthalen-1-yloxy)propan-1-ol

Introduction to 3-(naphthalen-1-yloxy)propan-1-ol (CAS No. 54804-70-5)

3-(naphthalen-1-yloxy)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 54804-70-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a naphthalen-1-yloxy substituent attached to a propan-1-ol backbone, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development. The unique combination of aromatic and aliphatic moieties makes it a valuable intermediate for various chemical transformations, particularly in the synthesis of more complex molecules.

The naphthalen-1-yloxy group, derived from naphthalene, contributes to the compound's hydrophobicity while providing a stable aromatic framework. This feature is particularly useful in medicinal chemistry, where such groups are often employed to enhance binding affinity or modulate pharmacokinetic properties. The propan-1-ol moiety, on the other hand, introduces a hydroxyl group at the terminal position, enabling further functionalization through esterification, etherification, or oxidation reactions. Such dual functionality makes 3-(naphthalen-1-yloxy)propan-1-ol a versatile building block for designing novel compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives. The structural motif of naphthalene is well-documented for its role in various bioactive molecules, including anticancer agents and antimicrobial compounds. Researchers have been investigating how modifications at different positions of the naphthalene ring can influence its biological activity. The compound 3-(naphthalen-1-yloxy)propan-1-ol represents an early stage derivative that could serve as a precursor for more sophisticated analogs.

One of the most compelling aspects of 3-(naphthalen-1-yloxy)propan-1-ol is its utility in synthetic pathways that lead to more complex structures. For instance, the hydroxyl group can be easily converted into esters or ethers, which are common functional groups in drug molecules. Additionally, the naphthalene ring can undergo further derivatization, such as sulfonation or halogenation, to introduce additional reactive sites. These possibilities make it an attractive candidate for library synthesis programs aimed at discovering new bioactive compounds.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates for experimental validation. Molecules like 3-(naphthalen-1-yloxy)propan-1-ol can be computationally modeled to predict their interactions with biological targets. Such simulations can guide experimentalists in designing targeted modifications to enhance potency and selectivity. The integration of computational methods with traditional synthetic approaches has significantly accelerated the drug discovery process.

The role of intermediates like 3-(naphthalen-1-yloxy)propan-1-ol extends beyond mere building blocks; they are also crucial for understanding reaction mechanisms and developing new synthetic methodologies. For example, studying how this compound behaves under different reaction conditions can provide insights into optimizing pathways for larger-scale production. Such knowledge is invaluable for industrial applications where efficiency and cost-effectiveness are paramount.

In conclusion, 3-(naphthalen-1-yloxy)propan-1-ol (CAS No. 54804-70-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, particularly those with pharmaceutical relevance. As research continues to uncover new synthetic strategies and computational tools, compounds like this one will continue to play a pivotal role in advancing chemical biology and drug development.